2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide

• Molecular Formula: C20H21BrN4OS
• Molecular Weight: 445.4 g/mol
• IUPAC Name: 2-[[5-(4-bromophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H21BrN4OS/c1-4-25-19(15-6-8-16(21)9-7-15)23-24-20(25)27-12-18(26)22-17-10-5-13(2)14(3)11-17/h5-11H,4,12H2,1-3H3,(H,22,26)
• InChI Key: PPDPJRXCJCTMJV-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)C)C3=CC=C(C=C3)Br

Description

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide, also known as BTE-1, is a novel small molecule compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases.

Mechanism of Action

The mechanism of action of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide has also been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of inflammation. 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide has also been shown to have antiviral activity and can inhibit the replication of influenza virus and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide in lab experiments is its ability to inhibit various signaling pathways, which makes it a potential therapeutic agent for various diseases. However, one of the limitations of using 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide. One potential direction is to study its efficacy in combination with other therapeutic agents for the treatment of cancer and other diseases. Another direction is to investigate its potential as a therapeutic agent for infectious diseases, such as influenza and hepatitis C. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide and to optimize its pharmacological properties for clinical use.
Conclusion:
In conclusion, 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide is a novel small molecule compound that has shown potential therapeutic applications in various diseases. Its ability to inhibit various signaling pathways and its antiviral activity make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide involves a multi-step process that includes the reaction of 4-bromobenzyl bromide with ethyl hydrazinecarboxylate to form 5-(4-bromophenyl)hydrazinecarboxylate. This intermediate is then reacted with 3,4-dimethylphenylacetyl chloride to form 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide has been shown to inhibit the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. In addition, 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide has also been studied for its potential antiviral activity against influenza virus and hepatitis C virus.